Tetradecane

• CAS: 74664-93-0
• Molecular Formula: C14H30
• Molecular Weight: 198.39 g/mol
• InChI: InChI=1S/C14H30/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3-14H2,1-2H3
• InChIKey: BGHCVCJVXZWKCC-UHFFFAOYSA-N
• Solubility: In water, 3.3X10-4 mg/L at 25 °C; Very soluble in ether; soluble in carbon tetrachloride; Soluble in alcohol

Tetradecane (CAS 74664-93-0) Procurement Guide: What to Know Before Sourcing This C14 n-Alkane

n-Tetradecane (C14H30; MW 198.39 g/mol) is a straight-chain saturated hydrocarbon of the n-alkane series [1]. It is a colorless, low-polarity liquid under standard conditions with a boiling point of 252–254 °C and a melting point of approximately 5.5 °C . Commercially, it is available at ≥99% purity and finds use as a nonpolar organic solvent, a phase-change material (PCM) core component for cold-energy storage, a model compound for combustion studies, and a formulation ingredient in printing inks, degreasers, and drilling oils [2]. Its 14-carbon backbone confers a distinct set of thermophysical properties relative to its shorter- or longer-chain homologs, which directly impacts its suitability for specific scientific and industrial applications.

Cold-chain phase-change material research (2–8 °C target window)

High-temperature synthesis solvent with wide liquid range

Combustion and pyrolysis kinetics model compound

Persistent hydrocarbon reference for environmental fate studies

• [1] NIST Chemistry WebBook. Tetradecane. SRD 69. View Source
• [2] Cepsa Chemicals. PETREPAR n-C14 Product Information. View Source

Why You Cannot Interchange Tetradecane with Any Other n-Alkane: A Property-Driven Substitution Risk Analysis

n-Alkanes are not commodity solvents that can be freely interchanged. Systematic differences in boiling point, melting point, flash point, viscosity, and latent heat as a function of chain length mean that replacing n-tetradecane (C14) with n-dodecane (C12) or n-hexadecane (C16) will alter process-critical parameters. In phase-change material (PCM) applications, a shift of 2 carbon atoms changes the melting point by roughly 15–24 °C, moving it outside the targeted thermal management window [1]. In solvent-based processes, the 70% increase in dynamic viscosity from C14 to C16 directly impacts mass transfer, mixing efficiency, and droplet formation dynamics [2]. These property gaps cannot be compensated for by simple concentration adjustments; they demand re-engineering of thermal or fluidic systems. The quantified differentiation below establishes precisely where tetradecane occupies a unique procurement-relevant niche among its closest homologs.

Phase-change temperature mismatch

Shifting from C14 to C12 or C16 moves the melting point by ~15 °C, missing cold-chain thermal windows and forcing system redesign.

Viscosity impact on fluid processes

C16 exhibits a 42% higher dynamic viscosity than C14, altering mixing, droplet formation, and pumping energy demands.

Flammability classification divergence

A 27 °C flash point difference between C12 and C14 can reclassify storage and transport regulations, affecting compliance procedures.

• [1] Yoshida, M., Morinaga, Y., Tsutsumi, T. Paraffin-Based Latent Heat Storing Material Composition and Use Thereof. European Patent EP 2857477 A1, 2015. View Source
• [2] Svitova, T. F., et al. Spreading of Aqueous Dimethyldidodecylammonium Bromide Surfactant Droplets over Liquid Hydrocarbon Substrates. Langmuir 15(21), 7392–7402, 1999. View Source

Quantitative Head-to-Head Evidence: Where Tetradecane Outperforms or Meaningfully Differs from Its Closest Analogs

Phase-Change Temperature Tuning: How Tetradecane's Melting Point Bridges the Gap Between Liquid and Solid n-Alkanes

In latent heat thermal energy storage (LHTES), the melting point defines the operational temperature window. n-Tetradecane (C14) melts at 5.5–6.0 °C, which is strategically positioned between n-dodecane (C12, mp –9.6 °C) and n-hexadecane (C16, mp 18 °C) [1]. For many cold-chain and building-cooling applications targeting the 2–8 °C range, C14 provides a near-ideal phase transition while C12 remains liquid (providing no latent heat storage) and C16 remains solid (requiring energy input to melt and offering a temperature above the desired cooling set-point) [1].

Phase-change temp.

Cross-study comparable

C14: 5.5–6.0 °C
C12: –9.6 °C
C16: 18 °C

Unique cold-chain PCM fit; C12 too low, C16 too high for 2–8 °C storage.

DSC-measured onset temperatures; patent and literature data.

Evidence Dimension	Melting point / phase-change temperature
Target Compound Data	n-Tetradecane: 5.5–6.0 °C
Comparator Or Baseline	n-Dodecane: –9.6 °C; n-Hexadecane: 18 °C
Quantified Difference	C14 is ~15 °C above C12 and ~12 °C below C16, placing it uniquely within the 2–8 °C cold-storage window.
Conditions	Standard atmospheric pressure; DSC-measured onset melting temperatures from vendor specifications and patent literature.

Why This Matters

This ~15 °C melting-point gap precludes direct substitution of C12 or C16 for C14 in any temperature-sensitive thermal storage design.

• [1] Yoshida, M., et al. Paraffin-Based Latent Heat Storing Material Composition and Use Thereof. EP 2857477 A1, 2015. View Source

Latent Heat of Fusion: Tetradecane's Energy Storage Density Relative to Longer-Chain PCM Candidates

The patent literature explicitly states that n-tetradecane (C14) delivers a latent heat of fusion of approximately 230 J/g, while n-hexadecane (C16) provides about 240 J/g and n-pentadecane (C15) an intermediate value [1]. The 10 J/g (≈4%) lower latent heat of C14 is offset by its lower melting point (6 °C vs. 18 °C for C16), enabling passive cooling without an external chiller in many ambient environments. For cold-chain applications where the melting point difference is critical, C14 is the component that enables high-latent-heat formulations in the sub-10 °C range.

Latent heat of fusion

Cross-study comparable

~230 J/g (C14) vs ~240 J/g (C16)

Supports high energy density at low melting point for passive cooling.

Patent-reported DSC values; C14 enables sub-10 °C latent heat storage.

Evidence Dimension	Specific latent heat of fusion
Target Compound Data	n-Tetradecane: ~230 J/g
Comparator Or Baseline	n-Hexadecane: ~240 J/g; n-Pentadecane: intermediate value
Quantified Difference	C14 latent heat is ~4% lower than C16, but C14 melts 12 °C lower, which is decisive for cold-chain PCM selection.
Conditions	Patent-reported values for pure n-alkanes (DSC analysis).

Why This Matters

Procurement decisions for PCM formulations must balance latent heat with phase-change temperature; C14's 230 J/g at 6 °C makes it the reference C14 PCM core material.

• [1] Yoshida, M., et al. Paraffin-Based Latent Heat Storing Material Composition and Use Thereof. EP 2857477 A1, 2015. View Source

Dynamic Viscosity: Tetradecane's Flow Behavior Compared to Shorter and Longer Homologs

In a direct head-to-head measurement, n-tetradecane exhibits a dynamic viscosity of 2.128 mPa·s at ~23 °C, while n-hexadecane shows a significantly higher value of 3.03 mPa·s [1]. This 42% increase in viscosity across a 2-carbon chain-length difference directly impacts pumping energy requirements, droplet formation in emulsification processes, and mass transfer rates in liquid-liquid extraction. The Dymond and Øye critical assessment provides recommended reference viscosities at 298.15 K: n-decane ≈0.86 mPa·s, n-dodecane ≈1.36 mPa·s, and n-tetradecane ≈2.13 mPa·s, confirming the systematic trend [2].

Dynamic viscosity

Direct head-to-head

C14: 2.128 mPa·s (23 °C)
C16: 3.03 mPa·s
C12: ~1.36 mPa·s

C14 offers intermediate fluidity; C16 significantly thicker, C12 thinner.

Svitova et al. (1999); Dymond & Øye reference viscosities.

Evidence Dimension	Dynamic viscosity (resistance to flow)
Target Compound Data	n-Tetradecane: 2.128 mPa·s (23 °C)
Comparator Or Baseline	n-Hexadecane: 3.03 mPa·s (23 °C); n-Dodecane: ~1.36 mPa·s (25 °C); n-Decane: ~0.86 mPa·s (25 °C)
Quantified Difference	C16 is 42% more viscous than C14; C14 is 57% more viscous than C12.
Conditions	Svitova et al. (1999) Langmuir study at 23 °C for C14/C16; Dymond & Øye (1994) reference values at 298.15 K for C10/C12/C14.

Why This Matters

A 42% viscosity differential between C14 and C16 alters fluid handling, mixing, and spray characteristics, disqualifying them as interchangeable solvents in any engineered fluidic process.

• [1] Svitova, T. F., et al. Spreading of Aqueous Dimethyldidodecylammonium Bromide Surfactant Droplets over Liquid Hydrocarbon Substrates. Langmuir 15(21), 7392–7402, 1999. View Source
• [2] Dymond, J. H., Øye, H. A. Viscosity of Selected Liquid n-Alkanes. J. Phys. Chem. Ref. Data 23(1), 41–53, 1994. View Source

Boiling Point and Distillation Cut: How Tetradecane's Volatility Separates It from Adjacent n-Alkanes

The normal boiling point of n-tetradecane (252–254 °C) lies approximately 36 °C above n-dodecane (216 °C) and 35 °C below n-hexadecane (287 °C) . This substantial gap (≥35 °C per two methylene units) means that C14, C12, and C16 are readily separated by fractional distillation, but it also means that substituting one for another shifts the entire solvent evaporation profile. In high-temperature organic synthesis or cleaning applications where a solvent must remain liquid at 200 °C without excessive vapor pressure, C14 offers operational safety that C12 (too volatile) cannot provide, while avoiding the near-290 °C boiling point of C16 that complicates post-reaction solvent stripping .

Boiling point

Data to verify

C14: 252–254 °C
C12: 216 °C
C16: 287 °C

Wide liquid range; evaporation and solvent recovery profiles differ markedly.

Standard pressure; literature values – confirm with supplier COA.

Evidence Dimension	Normal boiling point
Target Compound Data	n-Tetradecane: 252–254 °C
Comparator Or Baseline	n-Dodecane: 216 °C; n-Hexadecane: 287 °C
Quantified Difference	C14 boils ~36 °C higher than C12 and ~35 °C lower than C16.
Conditions	Standard atmospheric pressure (101.325 kPa); literature values from Sigma-Aldrich and NIST.

Why This Matters

A 36 °C boiling-point differential between C12 and C14 is sufficient to dictate entirely different solvent recovery strategies and thermal process windows.

Flash Point and Safety Classification: Tetradecane's Regulatory and Handling Profile vs. Dodecane and Hexadecane

An interlaboratory exercise involving 12 European laboratories certified the equilibrium closed-cup flash points of n-alkanes: n-dodecane 81.0 ± 1.0 °C, n-tetradecane 108.0 ± 1.0 °C, and n-hexadecane 133.5 ± 1.0 °C [1]. The 27 °C flash-point elevation from C12 to C14 is sufficient to move the classification threshold for flammable liquid storage and transport in many regulatory frameworks. Independent data show a similar pattern: dodecane flash point 75.5 °C (TBP method) vs. tetradecane 102.2 °C, a 26.7 °C difference [2]. This directly affects warehouse storage requirements, insurance classification, and shipping restrictions.

Flash point (closed cup)

Direct head-to-head

C14: 108.0 ± 1.0 °C
C12: 81.0 ± 1.0 °C
C16: 133.5 ± 1.0 °C

Elevated flash point relative to C12 may influence regulatory classification.

Interlaboratory certified values; review local storage regulations.

Evidence Dimension	Equilibrium closed-cup flash point
Target Compound Data	n-Tetradecane: 108.0 ± 1.0 °C
Comparator Or Baseline	n-Dodecane: 81.0 ± 1.0 °C; n-Hexadecane: 133.5 ± 1.0 °C
Quantified Difference	C14 flash point is 27 °C higher than C12 and 25.5 °C lower than C16.
Conditions	Certified equilibrium closed-cup method; interlaboratory study (Lewis et al., 1984).

Why This Matters

The 27 °C flash-point advantage over dodecane may exempt tetradecane from certain flammable-liquid storage regulations, reducing compliance cost.

• [1] Lewis, D. J., Gonska, H., Karcher, W. Certification of a second series of five hydrocarbon materials for the determination of equilibrium flashpoint. CEC Report, 1984. OSTI 5713817. View Source
• [2] Baumgartner, W. V. Safety of Organic Solvents in Waste Tanks. Table 1: Flash Points and Flammability Limits, 1983. View Source

Biodegradation and Metabolic Stability: Tetradecane's Environmental Persistence vs. Shorter n-Alkanes

In an in vitro rat hepatic metabolism study, n-tetradecane (C14) exhibited no appreciable metabolism even with higher microsomal protein concentrations and longer incubation times, in contrast to n-decane (C10) and n-nonane (C9) which were measurably metabolized [1]. This finding is consistent with a class-level trend: the metabolic clearance rate of n-alkanes decreases as chain length increases beyond C10. In environmental biodegradation studies, methanogenic enrichment cultures degraded C13 and C14 n-alkanes over 364 days, but shorter alkanes (C9–C12) were utilized more rapidly in early cultivation phases [2]. When designing degradation assays, environmental fate models, or selecting a persistent hydrocarbon standard, tetradecane's recalcitrance is a quantifiable differentiator.

Biodegradation rate

Class-level inference

C14: no appreciable metabolism
C9/C10: measurable metabolism

Supports use as persistent hydrocarbon reference standard.

In vitro microsome assay; methanogenic degradation >300 days. Verify in target environment.

Evidence Dimension	In vitro metabolic clearance / biodegradation rate
Target Compound Data	n-Tetradecane: no appreciable metabolism in rat hepatic microsomes; slow methanogenic degradation (364-day incubation).
Comparator Or Baseline	n-Nonane (C9) and n-Decane (C10): measurable metabolic rate constants in the same assay system.
Quantified Difference	Qualitative difference: metabolism observed for C9/C10; not detected for C14 (class-level trend of decreasing clearance with chain length).
Conditions	In vitro rat hepatic microsome assay (Perbellini et al.); methanogenic enrichment cultures from oilfield production water.

Why This Matters

Tetradecane serves as a persistent hydrocarbon reference standard precisely because of its metabolic stability, contrasting sharply with biodegradable shorter-chain analogs.

• [1] Perbellini, L., et al. In Vitro Rat Hepatic Metabolism of n-Alkanes: Nonane, Decane, and Tetradecane. Scilit abstract, 2020. View Source
• [2] Methanogenic biodegradation of C13 and C14 n-alkanes activated by addition to fumarate. ScienceDirect, 2020. View Source

Where Tetradecane's Differential Properties Deliver Unique Application Value: 4 Evidence-Based Scenarios

Phase-Change Material for Cold-Chain Thermal Energy Storage (2–8 °C)

Tetradecane's melting point of 5.5–6.0 °C and latent heat of approximately 230 J/g make it the reference organic PCM core for passive cooling in vaccine transport, food cold-chain, and building thermal management . Neither n-dodecane (mp –9.6 °C, liquid at operating temperature) nor n-hexadecane (mp 18 °C, solid at operating temperature) can substitute without an entirely different system design. Microencapsulated tetradecane slurries have demonstrated cold energy storage capacities exceeding 178 J/g with excellent cycling stability over 100 thermal cycles .

High-Temperature Organic Synthesis Solvent with Wide Liquid Range

With a liquid range spanning from 5.5 °C to 252 °C, tetradecane provides an exceptionally wide operational window for reactions requiring sustained temperatures of 150–220 °C without reflux. Its 102 °C flash point (closed cup) is 27 °C higher than n-dodecane , reducing fire risk in heated reactors. Its viscosity at process temperature remains manageable (2.128 mPa·s at 23 °C, decreasing further with heating), enabling efficient stirring and heat transfer compared to the more viscous n-hexadecane (3.03 mPa·s) . This combination of high boiling point, moderate flash point, and lower-than-C16 viscosity makes it the preferred high-temperature aliphatic solvent for polymer melt processing and block copolymer phase-behavior studies .

n-Alkane Model Compound for Combustion and Pyrolysis Kinetics

Tetradecane is specifically used as a surrogate model for larger n-alkanes in ignition time measurements and combustion kinetics research . Its 14-carbon chain bridges the gap between volatile gasoline-range alkanes (C8–C12) and diesel-range alkanes (C16–C20), providing a tractable single-component system for validating kinetic mechanisms. This role leverages tetradecane's intermediate vapor pressure (1 mmHg at 76.4 °C) and well-characterized viscosity reference values (±0.3% uncertainty at 298.15 K) , which enable precise numerical simulation inputs that more volatile (C12) or less volatile (C16) analogs cannot replicate without additional parameterization.

Persistent Hydrocarbon Reference Standard for Environmental Fate Studies

Unlike shorter-chain n-alkanes (C9–C12) that undergo rapid microbial degradation, tetradecane (C14) resists metabolism in mammalian hepatic microsomes and exhibits slow methanogenic degradation requiring over 300 days of incubation . This metabolic recalcitrance, combined with well-defined physical properties, makes tetradecane a preferred internal standard or persistent reference hydrocarbon in biodegradation assays, environmental forensics, and oil-spill fate modeling where a non-biodegradable hydrocarbon baseline is needed.

Application

Selection Property

Validation Focus

Cold-chain PCM research

Phase-change temperature in 2–8 °C range

Latent heat retention and thermal cycling stability

High-temperature synthesis solvent

Wide liquid range and moderate viscosity

Thermal stability and solvent recovery efficiency

Combustion kinetics model compound

Well-characterized viscosity and vapor pressure

Kinetic mechanism validation and numerical simulation

Environmental fate reference standard

Metabolic recalcitrance relative to shorter alkanes

Biodegradation assay baseline and persistence benchmarking